9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine

Specification

• CAS No.: 2640972-49-0
• Molecular Formula: C16H20N8O
• Molecular Weight: 340.38 g/mol
• IUPAC Name: 3-methyl-5-[[5-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]methyl]-1,2,4-oxadiazole
• Standard InChI: InChI=1S/C16H20N8O/c1-10-20-13(25-21-10)7-23-3-11-5-24(6-12(11)4-23)16-14-15(17-8-18-16)22(2)9-19-14/h8-9,11-12H,3-7H2,1-2H3
• Standard InChI Key: ONWWVYVMTGRFPE-UHFFFAOYSA-N
• SMILES: CC1=NOC(=N1)CN2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
• Canonical SMILES: CC1=NOC(=N1)CN2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C

Introduction

9-Methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine is a complex organic compound with significant relevance in medicinal chemistry. Its structure incorporates a purine base, which is fundamental in various biological processes, including DNA and RNA synthesis. The compound is identified by its CAS number, although there seems to be a discrepancy in the reported CAS numbers, with one source indicating 2640972-49-0 and another suggesting 2640949-96-6. The molecular formula of this compound is C16H20N8O, indicating it contains carbon, hydrogen, nitrogen, and oxygen atoms.

Synthesis and Characterization

The synthesis of 9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine typically involves multi-step organic reactions. These reactions may require specific reagents and conditions to ensure high yields and purity. Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for characterizing the final product.

Applications in Medicinal Chemistry

This compound serves as a precursor for the radioligand [11C]A-833834, which is used in positron-emission tomography (PET) imaging of α7-nicotinic acetylcholine receptors (α7-nAChR). The α7-nAChR is a target of interest in neuropharmacology due to its implications in cognitive functions and neurodegenerative diseases. The unique structural features of 9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine may also offer avenues for drug development targeting neurological conditions or other diseases influenced by cholinergic systems.

Potential Therapeutic Implications

Research indicates that compounds with similar structures can have implications in neurodegenerative diseases due to their effects on cholinergic signaling. The cholinergic system plays a crucial role in cognitive functions, and dysregulation of this system is associated with conditions such as Alzheimer's disease. Therefore, compounds like 9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine could potentially contribute to the development of therapeutic agents targeting these conditions.